Cas no 618098-08-1 (3-(4-FLUOROPHENYL)-1-(4-METHOXYPHENYL)-1H-PYRAZOL-5-AMINE)

• Product Name: 3-(4-FLUOROPHENYL)-1-(4-METHOXYPHENYL)-1H-PYRAZOL-5-AMINE
• CAS No: 618098-08-1
• MF: C₁₆H₁₄FN₃O
• MW: 283.300266742706
• MDL: MFCD04122790
• CID: 955300
• PubChem ID: 4638289
• Update Time: 2025-04-19

3-(4-FLUOROPHENYL)-1-(4-METHOXYPHENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROPHENYL)-1-(4-METHOXYPHENYL)-1H-PYRAZOL-5-AMINE
• DTXSID60405072
• 618098-08-1
• 5-Amino-3-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-pyrazole
• 5-(4-fluorophenyl)-2-(4-methoxyphenyl)pyrazol-3-amine
• MFCD04122790
• AKOS012474695

• MDL： MFCD04122790
• Inchi： 1S/C16H14FN3O/c1-21-14-8-6-13(7-9-14)20-16(18)10-15(19-20)11-2-4-12(17)5-3-11/h2-10H,18H2,1H3
• InChI Key： QQTPARSTQLBZAJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(N)N(C2C=CC(=CC=2)OC)N=1

Computed Properties

• Exact Mass: 283.11209024g/mol
• Monoisotopic Mass: 283.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.1Ų

3-(4-FLUOROPHENYL)-1-(4-METHOXYPHENYL)-1H-PYRAZOL-5-AMINE Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles